Exo-5-acetyl-2-norbornene

• IUPAC Name: 1-[(1R,2S,4R)-2-bicyclo[2.2.1]hept-5-enyl]ethanone
• InChI: InChI=1S/C9H12O/c1-6(10)9-5-7-2-3-8(9)4-7/h2-3,7-9H,4-5H2,1H3/t7-,8+,9-/m1/s1
• InChI Key: NIMLCWCLVJRPFY-HRDYMLBCSA-N
• Canonical SMILES: CC(=O)C1CC2CC1C=C2
• Isomeric SMILES: CC(=O)[C@H]1C[C@H]2C[C@@H]1C=C2
• Molecular Formula: C9H12O
• Molecular Weight: 136.19 g/mol
• CAS No.: 824-61-3

Description

Exo-5-acetyl-2-norbornene, also known as Methyl 5-norbornen-2-yl ketone, is a colorless to light yellow liquid. It is a mixture of endo and exo isomers.

Synthesis Analysis

This compound has been used in the synthesis of the 2-acetylnorbornyl isothiocyanates: exo-2-acetyl-exo-6-isothiocyanatonorbornane, endo-2-acetyl-exo-6-isothiocyanatonorbornane, and exo-2-acetyl-exo-5-isothiocyanatonorbornane.

Molecular Structure Analysis

The molecular formula of this compound is C9H12O. The molecular weight is 136.19.

Chemical Reactions Analysis

This compound has been used in the synthesis of the 2-acetylnorbornyl isothiocyanates. It has also been used in the preparation of mono-end functional ROMP polymers.

Physical And Chemical Properties Analysis

This compound is a colorless to light yellow liquid. It has a refractive index of n20/D 1.484 (lit.). The boiling point is 84-86 °C/18 mmHg (lit.), and the density is 1.005 g/mL at 25 °C (lit.).

Scientific Research Applications

• Polymerization and Material Synthesis :

  • Norbornene derivatives have been studied for their reactivity in metal-catalyzed addition polymerization, revealing the potential for creating diverse polymeric materials (Kang & Sen, 2004).
  • Research has demonstrated the controlled synthesis of reactive polymeric architectures using norbornene derivatives, which can be used to prepare multifunctional polymers (Vogel & Théato, 2007).
  • Amino acid-functionalized norbornene diester monomers have been synthesized and polymerized, highlighting their potential in creating high molecular weight polymers (Sutthasupa et al., 2007).
  • The influence of norbornene derivatives on the cross-linking and glass transition temperature of polymers has been studied, demonstrating their utility in enhancing polymer properties (Bozhenkova et al., 2015).

• Advanced Functional Materials :

  • Research on norbornene derivatives has led to the synthesis of novel bi-functional copolymers, which can be used in various advanced material applications (Xue et al., 2008).
  • Studies on the hydrogenation of poly(norbornene imide)s prepared by ring-opening metathesis polymerization (ROMP) show promising applications in optoelectronics due to their improved physical properties (Yoon et al., 2012).

• Specialized Polymer Applications :

  • Acid-functionalized norbornenes have been polymerized to produce water-soluble polymers, indicating potential applications in biotechnology and medicine (Lienkamp et al., 2009).
  • The ring-opening metathesis polymerization of functional norbornenes in ionic liquids explores the scope of producing ionic polymers, which could be used in various electronic applications (Vygodskii et al., 2006).

Mechanism of Action

While specific mechanisms of action for Exo-5-acetyl-2-norbornene are not mentioned in the search results, it is known that endo-isomers of oxanorbornene derivatives show higher reactivity towards ring-opening metathesis with Grubbs’ 3rd generation catalyst (G3) than the corresponding exo-isomers.

Safety and Hazards

Exo-5-acetyl-2-norbornene is classified as Acute Tox. 4 Oral according to the Hazard Classifications. It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, and avoid getting it in eyes, on skin, or on clothing. It should also be stored in a well-ventilated place and kept cool.

Future Directions

Exo-5-acetyl-2-norbornene and similar compounds have potential applications in the field of material science due to their unique chemical properties. They are versatile building blocks for the synthesis of various functional materials, including polymers, dendrimers, and self-assembled monolayers. Furthermore, oxanorbornenes are promising new single addition monomers for the metathesis polymerization.